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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

An In-depth Technical Guide to the Core of Amberlite™ SR1L Na

For researchers, scientists, and professionals in drug development, a thorough understanding

of the materials used in purification and manufacturing processes is paramount. This guide

provides a detailed examination of the core characteristics of Amberlite™ SR1L Na, a widely

used strong acid cation exchange resin. We will delve into its fundamental matrix composition

and the nature of its functional group, supported by key quantitative data and visual

representations to elucidate its structure and mechanism of action.

Core Composition: Matrix and Functional Group
Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin. Its performance is

defined by two primary components: its polymeric matrix and the functional groups attached to

it.

Polymeric Matrix
The resin is built on a robust and stable styrene-divinylbenzene copolymer backbone.[1] This

structure is created through the copolymerization of styrene and divinylbenzene (DVB). In this

polymer, styrene provides the main linear chains, while DVB acts as a cross-linking agent,

creating a three-dimensional network. This cross-linked structure is what gives the resin its

insolubility and physical durability. The matrix of Amberlite™ SR1L Na is of a gel type, which

means it is a microporous structure that swells when hydrated, allowing ions to diffuse through

the polymer matrix to the exchange sites.[1]
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Functional Group
The active component of the resin is the sulfonic acid (-SO₃H) functional group.[1] These

groups are chemically bonded to the styrene-divinylbenzene matrix. The sulfonic acid group is

a strong acid, meaning it is highly ionized across a wide pH range (0-14).[1] This characteristic

ensures consistent performance in various chemical environments. For most applications, the

resin is supplied in the sodium (Na⁺) ionic form.[1] The negatively charged sulfonate groups (-

SO₃⁻) are fixed to the polymer backbone, while the mobile Na⁺ counter-ions are available for

exchange with other cations in the surrounding solution.[1]

Physicochemical Properties
The physical and chemical properties of Amberlite™ SR1L Na are tightly controlled to ensure

reliable and reproducible performance. The key specifications are summarized in the table

below.

Property Value

Matrix Gel, Styrene-divinylbenzene copolymer

Functional Group Sulfonic acid

Ionic Form as Shipped Na⁺

Total Exchange Capacity ≥ 1.90 eq/L

Water Retention Capacity 41 – 49%

Particle Diameter 600 – 800 µm

Particle Size (< 300 µm) ≤ 2.0%

Particle Size (> 1180 µm) ≤ 2.0%

Shipping Weight 808 g/L

Molecular Formula (C₁₀H₁₀)x.(C₈H₈O₃S)x.xNa

Data sourced from multiple references.[1][2][3]
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To better understand the composition and function of Amberlite™ SR1L Na, the following

diagrams illustrate its chemical structure and the fundamental ion exchange process.

Caption: Structure of Amberlite™ SR1L Na.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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